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RecG's Impact on Recombination Efficiency: A
Quantitative Comparison
For researchers, scientists, and drug development professionals, understanding the intricate

mechanisms of DNA repair and recombination is paramount. The RecG helicase, a key player

in these processes, significantly influences the efficiency of homologous recombination. This

guide provides a quantitative analysis of RecG's contribution, comparing the performance of

wild-type organisms with their RecG-deficient counterparts, supported by experimental data

and detailed protocols.

Quantitative Analysis of RecG's Role in
Recombination and DNA Repair
The absence of RecG has a demonstrable impact on various recombination and DNA repair

pathways. The following tables summarize the quantitative effects observed in key

experimental assays.
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Table 1: Effect of RecG Deficiency on Hfr

Conjugational Recombination in E. coli

Strain Relative Recombination Frequency

Wild-type 1.0 (baseline)

recG mutant 0.1 - 0.33[1]

Description:

Hfr conjugation is a primary method for genetic

mapping in bacteria and relies on homologous

recombination to integrate donor DNA into the

recipient chromosome. In E. coli strains lacking

a functional recG gene, the efficiency of

conjugational recombination is reduced by 3- to

10-fold.[1]

Table 2: Influence of RecG on P1

Transduction Efficiency in E. coli

Strain Relative Transduction Frequency

Wild-type 1.0 (baseline)

recG mutant

Data not available in a quantitative format.

However, qualitative reports indicate a modest

reduction in transductional recombination in

recG single mutants. A dramatic decrease (over

100-fold) is observed in recG ruv double

mutants, highlighting functional redundancy.

Description:

P1 transduction is a process where a

bacteriophage transfers bacterial DNA from a

donor to a recipient cell. Successful integration

of this DNA requires homologous recombination.

While the effect on a recG single mutant is

modest, its absence in combination with

mutations in the ruvABC genes severely impairs

this process.
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Table 3: Comparative UV Radiation

Sensitivity of Wild-type and recG Mutant E.

coli

UV Dose (J/m²) Percent Survival (Wild-type)

0 100

10 ~80

20 ~60

30 ~40

40 ~20

50 ~10

Description:

UV radiation induces DNA lesions that are often

repaired through recombination-dependent

pathways. The survival curve for the recG

mutant shows a significant decrease in survival

compared to the wild-type strain, indicating a

crucial role for RecG in the repair of UV-induced

DNA damage.

Experimental Protocols
Detailed methodologies are essential for the replication and validation of experimental findings.

The following are protocols for the key experiments cited in this guide.

Hfr Conjugational Recombination Assay
This protocol is a standard method for measuring the frequency of recombination between a

high-frequency recombination (Hfr) donor strain and a recipient (F-) E. coli strain.

Materials:

Hfr donor E. coli strain (e.g., streptomycin-sensitive, auxotrophic for a specific nutrient)
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F- recipient E. coli strain (e.g., streptomycin-resistant, prototrophic for the nutrient the Hfr

strain requires)

Luria-Bertani (LB) broth and agar plates

Minimal medium agar plates with and without the specific nutrient

Streptomycin solution

Sterile saline solution (0.85% NaCl)

Spectrophotometer

Incubator at 37°C

Shaking water bath at 37°C

Vortex mixer

Procedure:

Culture Preparation: Inoculate 5 mL of LB broth with the Hfr donor and F- recipient strains

separately. Incubate overnight at 37°C with shaking.

Subculturing: The next day, dilute the overnight cultures 1:100 into fresh LB broth. Incubate

at 37°C with shaking until the cultures reach an early to mid-logarithmic phase of growth

(OD600 of approximately 0.4-0.6).

Mating: Mix 1.0 mL of the Hfr donor culture with 9.0 mL of the F- recipient culture in a sterile

flask. This high ratio of recipient to donor cells ensures that each donor has a high probability

of finding a recipient.

Incubation: Incubate the mating mixture in a shaking water bath at 37°C for 60 minutes to

allow for conjugation to occur.

Interruption of Mating: After 60 minutes, vigorously vortex the mating mixture for 30 seconds

to separate the mating pairs.
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Serial Dilutions: Prepare a series of 10-fold serial dilutions of the mating mixture in sterile

saline.

Plating for Viable Counts: Plate 100 µL of appropriate dilutions onto LB agar plates

containing streptomycin to select for the recipient cells and determine the total number of

viable recipient cells.

Plating for Recombinants: Plate 100 µL of appropriate dilutions onto minimal medium agar

plates containing streptomycin. These plates select for recipient cells that have received the

prototrophic marker from the Hfr donor through recombination.

Incubation: Incubate all plates at 37°C for 24-48 hours.

Calculation of Recombination Frequency: Count the number of colonies on both types of

plates. The recombination frequency is calculated as the number of recombinant colonies

(on minimal medium with streptomycin) divided by the total number of viable recipient

colonies (on LB with streptomycin).

P1 Phage Transduction Assay
This protocol outlines the steps for generalized transduction using bacteriophage P1 to transfer

genetic material between E. coli strains.

Materials:

P1 phage lysate

Donor E. coli strain (with the desired genetic marker)

Recipient E. coli strain (lacking the genetic marker)

LB broth and soft agar (0.7% agar)

LB agar plates

Calcium chloride (CaCl₂) solution (1 M)

Sodium citrate solution (1 M)
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Chloroform

Centrifuge and tubes

Incubator at 37°C

Procedure:

Preparation of P1 Lysate:

Grow an overnight culture of the donor E. coli strain in LB broth.

Inoculate 5 mL of fresh LB broth containing 5 mM CaCl₂ with 50 µL of the overnight

culture.

Incubate at 37°C with shaking to an OD600 of ~0.2.

Add P1 phage lysate at a multiplicity of infection (MOI) of approximately 0.1-1.

Continue incubation with shaking for 2-3 hours, or until the culture lyses (becomes clear).

Add a few drops of chloroform to the lysate and vortex to kill any remaining bacterial cells.

Centrifuge the lysate at high speed to pellet cell debris.

Carefully transfer the supernatant (the P1 lysate) to a sterile tube.

Transduction:

Grow an overnight culture of the recipient E. coli strain.

In a sterile tube, mix 100 µL of the recipient culture with varying amounts of the P1 lysate

(e.g., 1 µL, 10 µL, 100 µL) and 5 µL of 1 M CaCl₂.

Incubate at 37°C for 30 minutes without shaking to allow for phage adsorption.

Add 1 mL of LB broth containing 20 mM sodium citrate (to chelate excess calcium and

prevent further phage infection) and incubate for 1 hour at 37°C with shaking to allow for

the expression of the transduced gene.
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Centrifuge the cells, discard the supernatant, and resuspend the pellet in 100 µL of LB

broth.

Plating and Selection:

Plate the entire cell suspension onto selective agar plates (media that will only allow

recipient cells that have incorporated the donor marker to grow).

Incubate the plates at 37°C for 24-48 hours.

Calculation of Transduction Frequency:

Count the number of colonies (transductants) on the selective plates.

To determine the total number of viable recipient cells, plate a known dilution of the

recipient culture (that has not been exposed to the phage) on non-selective media.

Transduction frequency is calculated as the number of transductants per milliliter divided

by the number of viable recipient cells per milliliter.

UV Radiation Sensitivity Assay
This protocol is used to determine the sensitivity of bacterial strains to ultraviolet (UV) radiation.

Materials:

E. coli strains (wild-type and recG mutant)

LB broth and agar plates

Sterile saline solution (0.85% NaCl)

UV light source (germicidal lamp, 254 nm)

UV radiometer

Petri dishes

Spreader
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Incubator at 37°C

Procedure:

Culture Preparation: Grow overnight cultures of the wild-type and recG mutant strains in LB

broth at 37°C with shaking.

Cell Preparation:

Centrifuge the overnight cultures to pellet the cells.

Wash the cell pellets twice with sterile saline solution.

Resuspend the cells in sterile saline to an OD600 of approximately 1.0.

Serial Dilutions: Prepare a series of 10-fold serial dilutions of each cell suspension in sterile

saline.

Plating: Spread 100 µL of an appropriate dilution (to yield 100-200 colonies on the non-

irradiated control plate) onto a series of LB agar plates.

UV Irradiation:

Remove the lids of the petri dishes.

Expose the plates to a calibrated UV light source for varying amounts of time to deliver

different doses of UV radiation (e.g., 0, 10, 20, 30, 40, 50 J/m²). The dose can be

controlled by varying the exposure time or the distance from the UV source. Use a UV

radiometer to measure the intensity of the UV light.

Incubation: Immediately after irradiation, cover the plates and incubate them in the dark at

37°C for 24-48 hours to prevent photoreactivation.

Data Analysis:

Count the number of colonies on each plate.
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Calculate the percent survival for each UV dose by dividing the number of colonies on the

irradiated plate by the number of colonies on the non-irradiated control plate and

multiplying by 100.

Plot the percent survival (on a logarithmic scale) against the UV dose to generate a

survival curve.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the key pathways and

workflows involving RecG.
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Caption: Holliday Junction Processing Pathways.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b1174793/docs?utm_src=pdf-body-img#quantitative-analysis-of-recg-s-contribution-to-recombination-efficiency
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174793?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Replication Fork Restart

Stalled Replication Fork

RecG

Reversed Fork
(Chicken Foot)

 catalyzes
reversal

Lesion Bypass / Repair

Fork Restoration

Replication Restart

Click to download full resolution via product page

Caption: RecG-mediated Replication Fork Reversal.
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Hfr Conjugation Experimental Workflow
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Caption: Hfr Conjugation Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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